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Compound of Interest

Compound Name: Brigatinib C

Cat. No.: B12378538

Application Note
Introduction

Brigatinib is a potent, next-generation tyrosine kinase inhibitor (TKI) targeting Anaplastic
Lymphoma Kinase (ALK) and ROS1, among other kinases.[1][2] It is utilized in both basic
research and clinical settings for the treatment of non-small cell lung cancer (NSCLC),
particularly in cases with ALK rearrangements.[3][4] Accurate and consistent preparation of
Brigatinib stock solutions is critical for obtaining reliable and reproducible results in preclinical in
vitro and in vivo experiments. This document provides a detailed protocol for the preparation,
storage, and handling of Brigatinib stock solutions for research use.

Mechanism of Action and Signaling Pathway

Brigatinib functions by inhibiting the autophosphorylation of ALK, which in turn blocks the
activation of downstream signaling pathways responsible for cell proliferation and survival. Key
downstream effectors of ALK include STAT3, AKT, and ERK. By inhibiting these pathways,
Brigatinib effectively reduces the growth of cancer cells harboring ALK mutations.
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Brigatinib inhibits ALK signaling pathways.

Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation of Brigatinib stock
solutions.
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Parameter Value Solvent Source(s)
Molecular Weight 584.09 g/mol [5]
Solubility 1 mg/mL (1.71 mM) DMSO [2][6]
3 mg/mL (5.13 mM) DMSO [2][6]
5.85 mg/mL (10.02
DMSO [5]
mM)
5.85 mg/mL (10.02
Ethanol [5]
mM)
Slightly Soluble Ethanol [1]
Insoluble Water [1][2][6]
-20°C forup to 3
Storage (Powder) [5]
years
) -80°C for up to 2
Storage (in Solvent) DMSO [7]

years

-20°C for up to 1 year

DMSO

[7]

Experimental Protocol: Preparation of a 10 mM

Brigatinib Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of Brigatinib in dimethyl
sulfoxide (DMSO).

Materials:

Brigatinib powder (CAS: 1197953-54-0)
Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance
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o Vortex mixer
o Pipettes and sterile filter tips

Workflow for Brigatinib Stock Solution Preparation:

Preparation Aliquoting & Storage Usage
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(Vortex/Sonicate)
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Workflow for preparing Brigatinib stock solutions.

Procedure:

» Pre-weighing Preparations: Before handling the compound, ensure a clean and dry
workspace. Allow the Brigatinib powder vial to equilibrate to room temperature before
opening to prevent condensation of moisture.

» Weighing Brigatinib: Using a calibrated analytical balance, carefully weigh out the desired
amount of Brigatinib powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 5.84 mg of Brigatinib (Molecular Weight = 584.09 g/mol ).

e Dissolution:

o Add the appropriate volume of anhydrous DMSO to the vial containing the Brigatinib
powder. To continue the example, add 1 mL of DMSO to the 5.84 mg of Brigatinib.

o Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
Sonication may be recommended to aid dissolution.[5] Visually inspect the solution to
ensure there are no visible particulates.

« Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is
crucial to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12378538?utm_src=pdf-body-img
https://www.targetmol.com/compound/brigatinib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

microcentrifuge tubes or cryovials.

o Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for
shorter-term storage (up to 1 year).[7] Ensure the vials are clearly labeled with the
compound name, concentration, date of preparation, and solvent.

Working Solution Preparation:

When ready to use, thaw a single aliquot of the Brigatinib stock solution at room temperature.
Further dilute the stock solution to the desired final concentration in the appropriate cell culture
medium or experimental buffer immediately before use. Note that Brigatinib is insoluble in
agueous solutions, so ensure proper mixing when diluting into aqueous buffers.[1][2][6]

Safety Precautions:

 Brigatinib is a potent compound. Handle with care, using appropriate personal protective
equipment (PPE), including gloves, a lab coat, and safety glasses.

o Work in a well-ventilated area or a chemical fume hood.

o Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of Brigatinib Stock Solutions for Preclinical
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378538#method-for-preparing-brigatinib-c-stock-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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